N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C27H32N2O5S
• Molecular Weight: 496.6 g/mol
• IUPAC Name: N-[[4-(diethylamino)phenyl]methyl]-N-(1,1-dioxothiolan-3-yl)-5,7-dimethyl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C27H32N2O5S/c1-5-28(6-2)21-9-7-20(8-10-21)16-29(22-11-12-35(32,33)17-22)27(31)25-15-23(30)26-19(4)13-18(3)14-24(26)34-25/h7-10,13-15,22H,5-6,11-12,16-17H2,1-4H3
• InChI Key: DJVQCQFNAYTMLB-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=O)C4=C(C=C(C=C4O3)C)C

Description

N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide, also known as DBCO-PEG4-THP-NHS ester, is a chemical compound that is used in scientific research for various applications. This compound is a derivative of the chromene molecule and has been found to have several properties that make it useful for research.

Mechanism of Action

The mechanism of action of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester involves the formation of a covalent bond between the compound and the target biomolecule. This covalent bond is stable and irreversible, allowing for the selective labeling or delivery of the biomolecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester are dependent on the specific application and the biomolecule being targeted. However, this compound has been found to have minimal toxicity and is generally well-tolerated in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester is its selectivity and specificity for certain biomolecules. Additionally, it has a high labeling efficiency and can be used for both in vitro and in vivo applications. However, one limitation is that the covalent bond formed between the compound and the biomolecule is irreversible, making it difficult to remove the label or drug once it has been delivered.

Future Directions

For the use of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester include the development of new applications and the optimization of existing ones. Additionally, there is a need for further research into the safety and toxicity of this compound, particularly in vivo. The development of new derivatives and modifications of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester may also lead to improved selectivity and efficacy in various applications.

Synthesis Methods

The synthesis of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester involves the reaction of 4-(diethylamino)benzaldehyde with 3-thiopheneacetic acid, followed by the reaction of the resulting product with chromen-4-one. The final step involves the reaction of the resulting compound with N-hydroxysuccinimide (NHS) ester, resulting in the formation of N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydro-3-thienyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamideP-NHS ester.

Scientific Research Applications

DBC0-PEG4-THP-NHS ester has been used in various scientific research applications, including bioconjugation, imaging, and drug delivery. This compound is commonly used for the labeling of biomolecules, such as proteins and antibodies, for imaging and diagnostic purposes. Additionally, it has been used for the delivery of drugs to specific cells or tissues, as it can selectively target certain cells.